Cas no 16587-41-0 (Benzo[b]thiophene,3,7-dimethyl-)

• Product Name: Benzo[b]thiophene,3,7-dimethyl-
• CAS No: 16587-41-0
• MF: C₁₀H₁₀S
• MW: 162.251401424408
• CID: 149898
• PubChem ID: 85503
• Update Time: 2025-04-19

Benzo[b]thiophene,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,3,7-dimethyl-
• 3,7-Dimethylbenzo[b]thiophene
• 3,7-Dimethyl-1-benzothiophene
• 3,7-Dimethylbenzothiophene
• Benzo(b)thiophene, 3,7-dimethyl-
• SCHEMBL8404365
• Benzothiophene, 3,7-dimethyl
• Benzo[b]thiophene, 3,7-dimethyl-
• YFVIULBUVVXJQI-UHFFFAOYSA-N
• 16587-41-0
• DTXSID5066085

• Inchi： 1S/C10H10S/c1-7-4-3-5-9-8(2)6-11-10(7)9/h3-6H,1-2H3
• InChI Key： YFVIULBUVVXJQI-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 162.0504
• Monoisotopic Mass: 162.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.114
• Boiling Point: 264.9°C at 760 mmHg
• Flash Point: 82.8°C
• Refractive Index: 1.635
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes